Cas no 1015846-12-4 (1-1-(2-Methoxyphenyl)-1H-pyrazol-4-ylethanone)

• Product Name: 1-1-(2-Methoxyphenyl)-1H-pyrazol-4-ylethanone
• CAS No: 1015846-12-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD09055195
• CID: 1085780
• PubChem ID: 28063141
• Update Time: 2025-04-20

1-1-(2-Methoxyphenyl)-1H-pyrazol-4-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-Methoxyphenyl)-1H-pyrazol-4-yl)ethanone
• 1-[1-(2-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone
• 1-[1-(2-methoxyphenyl)pyrazol-4-yl]ethanone
• AG-D-08697
• Ambcb4002424
• CTK3J9965
• MolPort-016-582-954
• Ethanone, 1-[1-(2-methoxyphenyl)-1H-pyrazol-4-yl]-
• 1-[1-(2-methoxyphenyl)-1H-pyrazol-4-yl]ethanone(SALTDATA: FREE)
• 1-[1-(2-Methoxyphenyl)-1H-pyrazol-4-yl]ethan-1-one
• ALBB-028435
• AKOS022184534
• 1015846-12-4
• SCHEMBL17324613
• LS-09836
• MFCD09055195
• DTXSID50650791
• 1-[1-(2-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone, AldrichCPR
• 1-1-(2-Methoxyphenyl)-1H-pyrazol-4-ylethanone

• MDL： MFCD09055195
• Inchi： 1S/C12H12N2O2/c1-9(15)10-7-13-14(8-10)11-5-3-4-6-12(11)16-2/h3-8H,1-2H3
• InChI Key： DWNLGWZAVQITML-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C=C(C(C)=O)C=N1

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 2.08350